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For researchers, scientists, and drug development professionals, achieving reproducible and
statistically valid results is paramount. In flow cytometry, sample preparation is a critical step
that can introduce significant variability, impacting the reliability of downstream data.
Automation of this process has emerged as a key strategy to enhance consistency and
confidence in results. This guide provides a detailed comparison of the Sysmex PS-10, a
prominent automated sample preparation system, with its key alternatives, supported by
available performance data and experimental validation guidelines.

The Sysmex PS-10 is an automated sample preparation system for flow cytometry designed to
improve workflow efficiency and standardization.[1] By automating manual steps, it aims to
reduce human error and increase the consistency of results.[2][3] This guide will compare the
PS-10 with two other leading automated sample preparation systems: the Beckman Coulter
CellMek SPS and the BD FACSDuet.

Performance Comparison

A direct, head-to-head comparison of key performance metrics under identical conditions is
ideal for objective evaluation. While such comprehensive third-party data is limited, the
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following tables summarize the manufacturer-specified performance characteristics and
features of the Sysmex PS-10, Beckman Coulter CellMek SPS, and BD FACSDuet.

ble 1: : ficati

Beckman Coulter

Feature Sysmex PS-10 BD FACSDuet
CellMek SPS
Approximately 48 Up to 40 specimen
Throughput tests/hour (two-tube Not specified tubes at a time in 4

panel, lyse no-wash)

racks of 10

Sample Capacity

Up to 50 primary
tubes

Maximum of 6
cassettes with 5

specimen tubes each

Up to 40 specimen

tubes

Up to 90 monoclonal

Refrigerated, 53-

position liquid

Up to 46 reagent vials

Reagent Capacity ] ) antibody carousel and
antibody vials in 2 racks
up to 12
DURACartridges
Minimum blood
Sample Volume 20 pL - 100 pL 5-400 pL

aspiration is 25 pL

Sample (20-100pL): <
5%; Reagent (20-

Reagent Probe (5-
19uL): < 20.0%;

Precision (CV%) Not specified
100pL): < 5%; Lyse Reagent Probe
(450-2000pL): < 3%][4] (>19pL): < 10.0%
Sample (50-100pL):
+/- 5%; Reagent (20-
Accuracy 100pL): +/- 7%; Lyse Not specified Not specified
(450-2000pL): +/- 3%
[4]
Specimen to
- - specimen: <0.2%;
Sample Carryover Not specified Not specified
Reagent to reagent:
<0.01%
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ble 2: I ionali

Beckman Coulter

Feature

Sysmex PS-10

CellMek SPS

BD FACSDuet

On-board Washing

No (requires transfer

to external centrifuge)

Yes, integrated cell

wash modules

Yes (Premium system)

Reagent Cooling

Yes, Peltier-cooled

area

Yes, refrigerated

carousel

Insulated and light-

protected reagent bay

Cap Piercing

Yes, dual cap-piercing

Yes

Yes

Barcode Reading

Yes, for samples,

reagents, and rotors

Yes, for samples,

reagents, and

Yes, for specimens,

reagents, and

consumables samples
o Yes, via BD
LIS Connectivity Yes Yes )
FACSLink™ Software
User-Defined Yes, via Panel
Yes Yes

Protocols Designer Software

Experimental Protocols for Validation

To ensure the reproducibility and statistical validity of results generated by an automated
sample preparation system, a thorough validation is crucial. The following are key experiments
that should be performed.

Precision (Reproducibility)

e Objective: To determine the intra-assay (within-run) and inter-assay (between-run) variability
of the automated system.

o Methodology:

o Select a representative and stable cell sample (e.g., control cells or a large, well-
characterized patient sample).

o For intra-assay precision, prepare multiple replicates (e.g., n=10) of the same sample
within a single run.
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o For inter-assay precision, prepare multiple replicates (e.g., n=5) of the same sample
across different runs on different days.

o Acquire the samples on a flow cytometer and analyze the data to determine the mean,
standard deviation, and coefficient of variation (CV%) for key parameters (e.g., cell
population percentages, median fluorescence intensity).

o Acceptance Criteria: The CV% should be within pre-defined acceptable limits, typically lower
than that of manual preparation.

Accuracy (Method Comparison)

e Objective: To compare the results obtained from the automated system with a reference
method (e.g., manual preparation).

o Methodology:

o Prepare a set of samples (e.g., n=20) using both the automated system and the
established manual protocol.

o The samples should cover the expected range of values for the analyte of interest.
o Acquire and analyze the samples from both methods.

o Perform statistical analysis (e.g., correlation, regression, and bias analysis) to compare
the results.

» Acceptance Criteria: A high degree of correlation and low bias between the two methods
indicate the accuracy of the automated system.

Sample Carryover

o Objective: To assess the potential for carryover of cells or reagents from one sample to the
next.

o Methodology:
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o Prepare and run a high-concentration sample followed by a negative or low-concentration
sample in triplicate.

o Acquire and analyze the negative/low-concentration sample for the presence of cells or
signal from the high-concentration sample.

o Acceptance Criteria: The percentage of carryover should be below a pre-defined acceptable
limit, ensuring the integrity of individual sample results.

Visualizing Workflows and Concepts
Automated Sample Preparation Workflow

The following diagram illustrates a typical workflow for an automated sample preparation
system for flow cytometry.

Input
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Caption: A generalized workflow for automated sample preparation in flow cytometry.

Key Factors for Reproducibility in Flow Cytometry

This diagram highlights the interconnected factors that contribute to achieving reproducible
results in flow cytometry.
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Caption: Key pillars contributing to reproducible flow cytometry results.

Conclusion

Automated sample preparation systems like the Sysmex PS-10, Beckman Coulter CellMek
SPS, and BD FACSDuet offer significant advantages in improving the reproducibility and
statistical validation of flow cytometry data. By minimizing manual interventions, these systems
reduce the potential for human error and enhance the consistency of sample processing. The
choice of a specific system will depend on the individual laboratory's needs regarding
throughput, sample and reagent capacity, and the requirement for integrated washing
capabilities. Regardless of the system chosen, rigorous validation through the experimental
protocols outlined in this guide is essential to ensure the generation of high-quality, reliable,
and reproducible data for research and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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